Cas no 1243459-56-4 (3-hydroxy-5-(trifluoromethyl)benzonitrile)

3-hydroxy-5-(trifluoromethyl)benzonitrile structure
1243459-56-4 structure
Product Name:3-hydroxy-5-(trifluoromethyl)benzonitrile
CAS No:1243459-56-4
MF:C8H4F3NO
MW:187.118672370911
MDL:MFCD16999150
CID:1079722
PubChem ID:53413196
Update Time:2025-04-20

3-hydroxy-5-(trifluoromethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-hydroxy-5-(trifluoromethyl)benzonitrile
    • CS-0373293
    • SCHEMBL1336331
    • 3-Cyano-5-(trifluoromethyl)phenol, 3-Cyano-5-hydroxybenzotrifluoride
    • 1243459-56-4
    • AKOS025404155
    • MB25496
    • DB-117269
    • EN300-3209074
    • A1-33485
    • PS-6642
    • Z1255433777
    • MFCD16999150
    • DTXSID80696682
    • 3-hydroxy-5-trifluoromethyl-benzonitrile
    • MDL: MFCD16999150
    • Inchi: 1S/C8H4F3NO/c9-8(10,11)6-1-5(4-12)2-7(13)3-6/h1-3,13H
    • InChI Key: NQJQWKVZBALRHB-UHFFFAOYSA-N
    • SMILES: FC(C1C=C(C#N)C=C(C=1)O)(F)F

Computed Properties

  • Exact Mass: 187.02449824g/mol
  • Monoisotopic Mass: 187.02449824g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 44Ų

Experimental Properties

  • Density: 1.44
  • Boiling Point: 257 ºC
  • Flash Point: 109 ºC

3-hydroxy-5-(trifluoromethyl)benzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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abcr
AB448429-250 mg
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